Cas no 2411304-83-9 (2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide)

• Product Name: 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide
• CAS No: 2411304-83-9
• MF: C₁₂H₂₀ClN₃O₂
• MW: 273.759101867676
• CID: 6024781
• PubChem ID: 146076462
• Update Time: 2025-07-16

2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide
• 2-Chloro-N-[1-(pyrrolidine-1-carbonyl)piperidin-3-yl]acetamide
• EN300-26576915
• 2411304-83-9
• Z3766264132

• Inchi： 1S/C12H20ClN3O2/c13-8-11(17)14-10-4-3-7-16(9-10)12(18)15-5-1-2-6-15/h10H,1-9H2,(H,14,17)
• InChI Key： RMFHJMPUTQOUAY-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCCN(C(N2CCCC2)=O)C1)=O

Computed Properties

• Exact Mass: 273.1244046g/mol
• Monoisotopic Mass: 273.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide

Introduction to 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide (CAS No. 2411304-83-9)

2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 2411304-83-9, has garnered attention due to its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates several key functional groups, including a chloro substituent, a pyrrolidine moiety, and an acetamide group, which contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide involve sophisticated chemical methodologies that are critical for understanding its pharmacological potential. The presence of the chloro group enhances its electrophilicity, making it a valuable intermediate in organic synthesis. Meanwhile, the pyrrolidine ring and the acetamide moiety introduce hydrogen bonding capabilities and metabolic stability, which are essential for drug-like properties.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases. The structural features of 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide make it a promising candidate for further exploration in drug discovery. Specifically, its ability to interact with biological targets through multiple binding sites has been a focus of interest in the development of next-generation therapeutics.

In the context of contemporary research, this compound has been investigated for its potential role in modulating enzyme activity and receptor interactions. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various pathological conditions. The pyrrolidine core, in particular, has been recognized for its ability to mimic natural substrates, thereby facilitating high-affinity binding to biological targets.

The acetamide group in 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide also contributes to its pharmacological profile by enhancing solubility and bioavailability. This is crucial for developing orally active drugs that can efficiently reach their target sites within the body. Additionally, the chloro substituent provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific therapeutic applications.

Current research trends indicate that 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide could be a key intermediate in the synthesis of novel antiviral and anticancer agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may be leveraged to develop drugs with improved efficacy and reduced side effects. Furthermore, computational modeling studies have predicted that this compound could exhibit favorable interactions with cellular receptors, making it a candidate for targeted therapy.

The development of new synthetic routes for 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide has also been a focus of recent investigations. Efficient synthetic strategies are essential for scaling up production and making this compound more accessible for preclinical and clinical studies. Advances in catalytic methods and green chemistry principles have enabled more sustainable and cost-effective synthesis routes, which are critical for translating laboratory discoveries into viable therapeutics.

From a regulatory perspective, ensuring the safety and quality of 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide is paramount before it can be considered for human use. Rigorous testing protocols must be employed to assess its toxicity profile, pharmacokinetics, and potential interactions with other drugs. These studies are essential for determining appropriate dosing regimens and minimizing risks associated with therapeutic use.

In conclusion, 2-chloro-N-1-(pyrrolidine-1-carbonyl)piperidin-3-ylacetamide (CAS No. 2411304-83-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. Ongoing research continues to uncover new possibilities for this compound in drug development, particularly in the areas of antiviral and anticancer therapies. As synthetic methodologies improve and regulatory hurdles are addressed, this compound is poised to play a crucial role in future medical treatments.